Boc-3-styryl-L-alanine dicyclohexylamine salt

Specification

• CAS No.: 261165-04-2
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-phenylpent-4-enoic acid
• Standard InChI: InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-13(14(18)19)11-7-10-12-8-5-4-6-9-12/h4-10,13H,11H2,1-3H3,(H,17,20)(H,18,19)/t13-/m0/s1
• Standard InChI Key: OIMOFNCGPRURIA-ZDUSSCGKSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC=CC1=CC=CC=C1)C(=O)O
• SMILES: CC(C(=O)O)NC(=CC1=CC=CC=C1)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC=CC1=CC=CC=C1)C(=O)O

Introduction

Boc-3-styryl-L-alanine dicyclohexylamine salt is a versatile chemical compound widely used in various fields of research, including peptide synthesis, drug development, bioconjugation, material science, and neuroscience. This compound serves as a protecting group in peptide synthesis, allowing for the selective modification of amino acids without affecting other functional groups.

Peptide Synthesis

Boc-3-styryl-L-alanine dicyclohexylamine salt is crucial in peptide synthesis due to its ability to protect amino groups during the synthesis process. This protection allows for the selective modification of amino acids, which is essential for creating peptides with specific sequences and functionalities.

Drug Development

The compound is a valuable intermediate in the synthesis of pharmaceuticals, particularly in developing compounds with enhanced bioactivity. Its unique structure makes it suitable for creating drugs with improved efficacy and safety profiles.

Bioconjugation

In bioconjugation, this compound facilitates the attachment of biomolecules to surfaces or other molecules. This is crucial for diagnostics and therapeutic applications, enabling the development of sophisticated diagnostic tools and biosensors.

Material Science

It is used in the development of advanced materials, particularly in creating polymers with specific mechanical and thermal properties. These materials are essential in biomedical applications, such as drug delivery systems.

Neuroscience Research

The compound is investigated for its potential effects on neurotransmitter systems, contributing to the understanding of neuropharmacology and the development of neuroprotective agents.

Data and Research Findings